Cas no 80091-08-3 (Ethyl 2-bromo-5-phenylpentanoate)

• Product name: Ethyl 2-bromo-5-phenylpentanoate
• CAS No: 80091-08-3
• MF: C₁₃H₁₇BrO₂
• MW: 0
• CID: 1800240
• PubChem ID: 13040829

Ethyl 2-bromo-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-phenylpentanoate
• BENZENEPENTANOIC ACID,A-BROMO-,ETHYL ESTER
• BENZENEPENTANOIC ACID,α-BROMO-,ETHYL ESTER
• 80091-08-3
• DB-129846
• a-Bromobenzenepentanoic acid ethyl ester

• Inchi： InChI=1S/C13H17BrO2/c1-2-16-13(15)12(14)10-6-9-11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9-10H2,1H3
• InChI Key： DAVVWEYHNYSFCP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CCCC1=CC=CC=C1)Br

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4